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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of rubidium
iodide (RbI) in various optoelectronic devices. Detailed experimental protocols and

performance data are presented to facilitate research and development in this field.

Rubidium Iodide in Perovskite Solar Cells
The incorporation of rubidium iodide as an additive in perovskite solar cells (PSCs) has

emerged as a promising strategy to enhance their power conversion efficiency (PCE) and long-

term stability. RbI plays a crucial role in improving the crystallinity of the perovskite film,

passivating defects, and optimizing the energy level alignment within the device architecture.

Quantitative Performance Data
The following table summarizes the performance of perovskite solar cells with and without the

addition of rubidium iodide.
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Perovskit
e
Composit
ion

Additive PCE (%) Voc (V)
Jsc
(mA/cm²)

FF Ref.

FA0.83Cs0

.17Sn0.5P

b0.5I3

None 18.32 0.762 - - [1]

FA0.83Cs0

.17Sn0.5P

b0.5I3

RbI >20 0.823 - - [1]

MAPbI3 None 14.81 - - - [2]

RbI–

MAPbI3–

RbI

RbI 17.50 - - - [2]

FAPbI3 None 14.9 1.09 - - [3]

FA0.95Rb0

.05PbI3
RbI 16.2 - - - [3]

FA0.85MA

0.15PbI2.5

5Br0.45

None 17.1 - - - [3]

FA0.80MA

0.15Rb0.0

5PbI2.55Br

0.45

RbI 19.6 - - - [3]

FA: Formamidinium, MA: Methylammonium, Cs: Cesium, Rb: Rubidium PCE: Power

Conversion Efficiency, Voc: Open-Circuit Voltage, Jsc: Short-Circuit Current Density, FF: Fill

Factor

Experimental Protocols
Protocol 1: Fabrication of RbI-Modified Sn-Pb Perovskite Solar Cells[1]
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This protocol details the solution-based fabrication of high-efficiency Sn-Pb based perovskite

solar cells incorporating RbI as an additive.

Precursor Solution Preparation:

Prepare the main perovskite precursor solution by mixing FAI, CsI, PbI2, SnI2, SnF2, and

Pb(SCN)2 in a DMF/DMSO (4:1 v/v) solvent mixture.

Prepare a separate RbI additive solution by dissolving RbI in DMF/DMSO (4:1 v/v).

Filter the dissolved RbI solution using a PTFE filter.

Mix the filtered RbI solution with the main perovskite precursor at the desired volume ratio.

Device Fabrication:

Clean FTO-coated glass substrates sequentially with detergent, deionized water, acetone,

and isopropanol.

Deposit a compact TiO2 (c-TiO2) layer by spin-coating a titanium diisopropoxide

bis(acetylacetonate) solution and anneal at 500°C.

Deposit a mesoporous TiO2 (mp-TiO2) layer by spin-coating a TiO2 paste and anneal at

500°C.

Spin-coat the RbI-containing perovskite precursor solution onto the mp-TiO2 layer in a

nitrogen-filled glovebox.

During the spin-coating process, drop-cast an anti-solvent (e.g., chlorobenzene) to induce

rapid crystallization.

Anneal the perovskite film at 100°C.

Deposit a hole-transporting layer (e.g., Spiro-OMeTAD) by spin-coating.

Thermally evaporate a gold (Au) back contact.

Protocol 2: Vacuum-Assisted Incorporation of RbI in MAPbI3 Solar Cells[2]
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This protocol describes a vacuum deposition method for incorporating RbI at the interfaces of a

MAPbI3 perovskite film.

Substrate and ETL Preparation:

Prepare and clean FTO-coated glass substrates.

Deposit an electron transport layer (ETL), for example, a compact TiO2 layer.

RbI and Perovskite Deposition:

Deposit a thin layer (e.g., 10 nm) of RbI onto the ETL via thermal evaporation in a vacuum

chamber.

Prepare a MAPbI3 precursor solution by dissolving PbI2 and MAI in a DMF:DMSO (4:1

v/v) solvent mixture.

Spin-coat the MAPbI3 solution on top of the RbI layer.

Anneal the film at 140°C for 10 minutes.

Deposit a second thin layer of RbI on top of the MAPbI3 film using the same vacuum

deposition conditions.

Anneal the complete stack at 140°C for 30 minutes.

HTL and Electrode Deposition:

Deposit a hole transport layer (HTL), such as Spiro-OMeTAD.

Thermally evaporate a gold or silver back contact.

Experimental Workflow
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Figure 1: Experimental workflow for the fabrication and characterization of RbI-modified

perovskite solar cells.

Rubidium Iodide in Photodetectors
The incorporation of small amounts of rubidium iodide into perovskite photodetectors has

been shown to enhance their performance by increasing grain size, improving crystallinity, and

passivating defects. This leads to a reduction in dark current and an increase in detectivity.

Quantitative Performance Data
The following table presents the performance metrics of perovskite photodetectors with varying

concentrations of rubidium iodide.

Rb+ Doping
(%)

Responsivity
(A/W)

EQE (%)
Detectivity
(Jones)

Ref.

0 - - - [4]

2.5 0.28 ~50 4.6 x 1011 [4]

EQE: External Quantum Efficiency

Experimental Protocol
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Protocol 3: Fabrication of Rb-Doped Perovskite Photodetectors[4]

This protocol outlines the fabrication of perovskite photodetectors with varying concentrations

of RbI doping.

Precursor Solution Preparation:

Prepare a stock solution of RbI in dimethyl sulfoxide (DMSO) with a molar concentration of

1.5 M.

Prepare the main perovskite precursor solution (e.g., FA0.75MA0.25PbI3) in a suitable

solvent.

Add the RbI stock solution to the main precursor solution to achieve the desired doping

concentrations (e.g., 0%, 2.5%, 5%, 7.5%).

Device Fabrication:

Clean ITO-coated glass substrates using acetone, isopropyl alcohol, and distilled water,

followed by drying with nitrogen and UV-ozone treatment.

Spin-coat the Rb-doped perovskite precursor solution onto the ITO substrate.

Anneal the perovskite film at an appropriate temperature to induce crystallization.

Deposit an electron-blocking/hole-transporting layer.

Deposit a top metal electrode (e.g., Au) by thermal evaporation.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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